Cas no 29539-03-5 (5,6-Dihydroxyindoline)

5,6-Dihydroxyindoline structure
5,6-Dihydroxyindoline structure
Product Name:5,6-Dihydroxyindoline
CAS No:29539-03-5
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD07368401
CID:88822
Update Time:2026-05-14

5,6-Dihydroxyindoline Chemical and Physical Properties

Names and Identifiers

    • Indoline-5,6-diol hydrobromide
    • 2,3-dihydro-1H-indole-5,6-diol,hydrobromide
    • 5,6-DIHYDROXYINDOLINE HBR
    • 5,6-Dihydroxyindoline hydrobromide
    • 2,3-dihydro-1H-Indole-5,6-diol
    • 5,6-Dihydroxyindoline
    • Leucodopaminechrome
    • Leucodopaminochrome
    • MDL： MFCD07368401
    • Inchi： InChI=1S/C8H9NO2/c10-7-3-5-1-2-9-6(5)4-8(7)11/h3-4,9-11H,1-2H2
    • InChI Key： VGSVNUGKHOVSPK-UHFFFAOYSA-N
    • SMILES： C1CNC2=CC(=C(C=C12)O)O

Computed Properties

  • Exact Mass: 230.98900
  • Monoisotopic Mass: 230.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5A^2

Experimental Properties

  • Density: 1.356
  • Melting Point: 223-236°C
  • Boiling Point: 378.8 °C at 760 mmHg
  • Flash Point: 218 °C
  • PSA: 52.49000
  • LogP: 2.16190

5,6-Dihydroxyindoline Security Information

5,6-Dihydroxyindoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dihydroxyindoline Pricemore >>

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